Cas no 2098130-67-5 (2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one
• CAS No: 2098130-67-5
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• CID: 5726487
• PubChem ID: 121202162
• Update Time: 2025-06-07

2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0026735
• 2098130-67-5
• 2-chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one
• F1907-5973
• 2-chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethanone
• AKOS026710342
• 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one

• Inchi： 1S/C8H12ClNO2/c9-2-7(11)10-3-5-1-6(4-10)8(5)12/h5-6,8,12H,1-4H2
• InChI Key： XEDLZKNAQFMYMI-UHFFFAOYSA-N
• SMILES： ClCC(N1CC2CC(C1)C2O)=O

Computed Properties

• Exact Mass: 189.0556563g/mol
• Monoisotopic Mass: 189.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one

Introduction to 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one (CAS No. 2098130-67-5)

2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. The compound belongs to the class of azabicycloalkanes, which are known for their diverse pharmacological properties and utility in drug design. With the CAS number 2098130-67-5, this molecule represents a synthetic challenge and an opportunity for innovation in medicinal chemistry.

The core structure of 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one features a seven-membered azabicyclic ring fused with a hydroxyl group, providing a versatile platform for further functionalization. The presence of a chloro substituent on the ethanone moiety enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This compound’s architecture is reminiscent of natural products and bioactive scaffolds, suggesting potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one with biological targets. Studies indicate that the azabicyclic core can interact with enzymes and receptors in ways that may modulate inflammatory pathways, making it a promising candidate for anti-inflammatory drug discovery. The hydroxyl group, in particular, has been identified as a key pharmacophore that can influence binding affinity and selectivity.

In addition to its potential therapeutic applications, 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)ethan-1-one has been investigated for its role in synthetic organic chemistry. The compound serves as a building block for constructing more elaborate structures, including those found in natural products and drug candidates. Its unique reactivity allows for the introduction of various functional groups, enabling chemists to tailor molecular properties for specific biological outcomes.

The synthesis of 2-Chloro-1-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-ylen)ethanone (CAS No. 2098130 67 5) presents both challenges and opportunities for synthetic chemists. The strained three-membered ring within the azabicyclic system requires careful handling to achieve high yields and purity. However, recent methodologies have improved the efficiency of these reactions, making it more feasible to produce this compound on a larger scale.

From a medicinal chemistry perspective, the structural features of 2-Chloro_1_(6-hydroxy_3_azabicyclo[31_1]heptan_3-ylen)ethanone align well with current trends in drug discovery, particularly in the areas of immunomodulation and pain management. The ability to modify its core structure while maintaining biological activity offers a pathway to develop next-generation therapeutics with improved efficacy and reduced side effects.

Future research directions may focus on exploring derivatives of 2-Chloro_1_(6-hydroxy_3_azabicyclo[31_1]heptan_3-ylen)ethanone using structure-based drug design principles. By leveraging high-throughput screening and biophysical techniques, scientists can identify analogs with enhanced potency and selectivity against disease-relevant targets. This approach could accelerate the development of novel compounds for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

The growing interest in azabicyclic compounds underscores their importance as pharmacological tools and synthetic intermediates. As methodologies for their preparation continue to evolve, so too will their applications in drug discovery and development. 2-Chloro_1_(6-hydroxy_3_azabicyclo[31_1]heptan_3-ylen)ethanone (CAS No._2098130 67 5) stands out as a testament to the innovative potential inherent in these molecules.